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Compound of Interest

Compound Name: 2-(3-Methoxyphenoxy)pyrimidine

Cat. No.: B13122788

Get Quote

Executive Summary
The compound 2-(3-Methoxyphenoxy)pyrimidine (

) represents a critical structural motif in medicinal chemistry, particularly as a scaffold for
biologically active aryloxypyrimidines. Its solid-state structure reveals a distinct orthogonal
conformation between the pyrimidine and benzene rings, driven by steric constraints and
electronic repulsion. This guide details the crystallographic parameters, synthesis protocols,
and the supramolecular forces—specifically

stacking and

interactions—that govern its stability.

Synthesis and Crystallization Protocol
Mechanistic Pathway
The synthesis proceeds via a Nucleophilic Aromatic Substitution (

), where the phenoxide ion (generated from 3-methoxyphenol) attacks the electron-deficient C2
position of the pyrimidine ring. The reaction is facilitated by the electron-withdrawing nitrogen

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b13122788#bc-rfq
https://www.benchchem.com/product/b13122788/docs?utm_src=pdf-body#technical-deep-dive-crystal-structure-of-2-3-methoxyphenoxy-pyrimidine
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13122788?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


atoms of the pyrimidine, which stabilize the Meisenheimer complex intermediate.

Experimental Workflow
Reagents:

3-Methoxyphenol (20 mmol)[1]

2-Chloropyrimidine (20 mmol)[1]

Sodium Hydroxide (NaOH) (20 mmol)[1]

Solvent: Water (for phenoxide formation), Chloroform (extraction)[1]

Protocol:

Phenoxide Formation: Mix 3-methoxyphenol with NaOH in minimal water to generate sodium

3-methoxyphenoxide. Evaporate water to dryness to prevent hydrolysis of the

chloropyrimidine.

Substitution Reaction: Combine the dry phenoxide paste with 2-chloropyrimidine. Heat the

neat mixture at 423–433 K (150–160 °C) for 5 hours.

Note: Solvent-free (neat) conditions at high temperature drive the reaction by overcoming

the activation energy barrier of the

mechanism on the less reactive 2-chloropyrimidine.

Work-up: Dissolve the crude melt in water and extract with chloroform.

Crystallization: Dry the chloroform layer over

, filter, and allow for slow evaporation at room temperature (293 K).

Result: Colourless prism crystals suitable for X-ray diffraction.

Reaction Pathway Visualization
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Figure 1: Nucleophilic aromatic substitution pathway yielding the title compound.

Crystallographic Characterization
The crystal structure was determined using Mo K

radiation at 293 K.[1] The molecule crystallizes in the Monoclinic system.[1]

Crystal Data Summary
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Parameter Value

Formula

Molecular Weight 202.21 g/mol

Crystal System Monoclinic

Space Group (inferred from systematic absences and Z=4)

(

)

8.8120(16)

(

)

18.215(3)

(

)

7.2094(10)

(

)

119.380(2)

Volume (

)

1008.4(3)

4

Density (

)
~1.33 g/cm³

Molecular Conformation
The most defining structural feature is the orthogonality of the two aromatic rings.

Dihedral Angle: The benzene ring is inclined at 84.40(14)° relative to the pyrimidine ring.[1]

[2]
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Causality: This near-90° twist minimizes steric repulsion between the ortho-hydrogens of the

benzene ring and the nitrogen lone pairs/hydrogens of the pyrimidine ring.

Methoxy Orientation: The methoxy group is essentially co-planar with the benzene ring

(Torsion angle

), maximizing p-orbital overlap with the aromatic system.

Supramolecular Architecture
The packing of 2-(3-Methoxyphenoxy)pyrimidine is governed by weak non-covalent

interactions rather than strong hydrogen bonds (as the molecule lacks classical H-bond

donors).

Interaction Network
Stacking:

Interaction: Between pyrimidine rings of adjacent molecules.[1][3][4]

Geometry: Centroid-centroid separation of 3.7658(18)

.[1][2]

Result: This interaction stacks molecules into layers within the

plane.[1][2]

Interactions:

Interaction: Pyrimidine protons interacting with the electron-rich cloud of the benzene

rings.

Result: Stabilizes the interdigitation of layers along the

-axis.

Packing Logic Visualization
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Figure 2: Logic of supramolecular assembly showing intralayer stacking and interlayer

stabilization.

Critical Analysis for Drug Development
For researchers utilizing this scaffold in drug design (e.g., Bosentan analogs or kinase

inhibitors):

Conformational Locking: The high dihedral angle (

) suggests that this scaffold acts as a rigid spacer rather than a flexible linker. This is critical
for fitting into hydrophobic pockets where a "twisted" geometry is required to match the
active site topography.

Solubility Profile: The lack of strong H-bond donors (NH/OH) and the dense crystal packing

(driven by

-stacking) implies low aqueous solubility. Modifications at the 5-position of the pyrimidine or
the methoxy ring are recommended to introduce solubilizing groups.
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Metabolic Stability: The methoxy group is a potential site for O-demethylation by CYP450

enzymes. The crystal data confirms its co-planar, accessible nature, making it a likely

metabolic soft spot.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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